Cas no 2228963-00-4 (1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol
• CAS No: 2228963-00-4
• MF: C₁₀H₁₃FO₃
• MW: 200.206826925278
• CID: 5937630
• PubChem ID: 165765344
• Update Time: 2025-05-20

1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Fluoromethyl)-2,4-dimethoxybenzenemethanol
• 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol
• EN300-2001401
• 2228963-00-4

• Inchi： 1S/C10H13FO3/c1-13-7-3-4-8(9(12)6-11)10(5-7)14-2/h3-5,9,12H,6H2,1-2H3
• InChI Key： KYTIBNCOPDUXIQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1OC)OC)(O)CF

Computed Properties

• Exact Mass: 200.08487243g/mol
• Monoisotopic Mass: 200.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol

Introduction to 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228963-00-4)

1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol, with the CAS number 2228963-00-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its fluoro-substituted ethan-1-ol moiety attached to a 2,4-dimethoxyphenyl group, which imparts distinct chemical and biological properties.

The molecular formula of 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol is C₁₀H₁₃FO₃, and its molecular weight is approximately 196.20 g/mol. The presence of the fluoro group and the methoxy substituents on the phenyl ring contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound can be synthesized through various routes, including nucleophilic substitution reactions and catalytic processes, which are well-documented in the literature.

In the context of pharmaceutical research, 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative disorders. This finding suggests that 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol could serve as a promising scaffold for the development of novel therapeutic agents.

The pharmacological profile of 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol has also been investigated in preclinical models. In vitro assays have shown that it possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, preliminary studies have indicated that this compound may have antiviral activity against certain RNA viruses, making it a potential candidate for further investigation in antiviral drug development.

Beyond its pharmaceutical applications, 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol has found utility in other areas of chemistry and materials science. Its unique chemical structure makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics and aerospace.

The safety profile of 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol is an important consideration for its use in various applications. Toxicological studies have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, 1-(2,4-dimethoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228963-00-4) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, contributing to advancements in science and technology.